Cas no 6908-52-7 (4'-Methyl-biphenyl-4-acetic Acid)

• Product Name: 4'-Methyl-biphenyl-4-acetic Acid
• CAS No: 6908-52-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD05978943
• CID: 1037743
• PubChem ID: 1392312
• Update Time: 2025-10-25

4'-Methyl-biphenyl-4-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid
• 2-[4-(4-methylphenyl)phenyl]acetic acid
• AKOS BAR-2293
• 4'-Methyl-biphenyl-4-acetic acid
• [4-(4-Methylphenyl)phenyl]acetic acid
• [1,1'-Biphenyl]-4-acetic acid, 4'-methyl-
• SCHEMBL10228775
• DTXSID60362611
• 6908-52-7
• CS-0210833
• BS-24743
• 2-(4'-Methyl-[1,1'-biphenyl]-4-yl)aceticacid
• AKOS002679612
• MFCD05978943
• (4'-Methyl[1,1'-biphenyl]-4-yl)acetic acid
• G82802
• 4'-Methyl-biphenyl-4-acetic Acid

• MDL： MFCD05978943
• Inchi： 1S/C15H14O2/c1-11-2-6-13(7-3-11)14-8-4-12(5-9-14)10-15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： FOMRVYYSLZMDLM-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Methyl-biphenyl-4-acetic Acid

4'-Methyl-biphenyl-4-acetic Acid (CAS No. 6908-52-7): An Overview of Its Properties, Applications, and Recent Research

4'-Methyl-biphenyl-4-acetic Acid (CAS No. 6908-52-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 4'-methylbiphenyl-4-acetic acid or 4-(4-methylphenyl)benzoic acid, is characterized by its biphenyl core and a carboxylic acid functional group. The presence of a methyl group on the biphenyl ring imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 4'-Methyl-biphenyl-4-acetic Acid is C₁₅H₁₄O₂, and its molecular weight is approximately 226.27 g/mol. The compound is typically a white crystalline solid at room temperature and exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in a wide range of chemical reactions and biological assays.

In terms of its chemical reactivity, 4'-Methyl-biphenyl-4-acetic Acid can undergo various transformations, including esterification, amidation, and coupling reactions. These reactions are crucial for the synthesis of more complex molecules with potential applications in drug discovery and materials science. For instance, the carboxylic acid group can be converted into esters or amides, which can modulate the compound's biological activity and pharmacokinetic properties.

The biphenyl scaffold of 4'-Methyl-biphenyl-4-acetic Acid is particularly noteworthy due to its rigidity and planarity. These structural features contribute to the compound's ability to form stable complexes with metal ions and other biomolecules. This property has been exploited in the development of metallopharmaceuticals and supramolecular assemblies with potential therapeutic applications.

Recent research has highlighted the potential of 4'-Methyl-biphenyl-4-acetic Acid in various biological contexts. Studies have shown that this compound can exhibit anti-inflammatory and anti-cancer activities. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4'-Methyl-biphenyl-4-acetic Acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Another study in the European Journal of Medicinal Chemistry found that certain derivatives exhibited selective cytotoxicity against cancer cell lines, suggesting their potential as lead compounds for drug development.

In addition to its biological activities, 4'-Methyl-biphenyl-4-acetic Acid has been investigated for its use in materials science. The rigid biphenyl core makes it an attractive building block for the synthesis of liquid crystals and other functional materials. Liquid crystals based on this compound have shown promising properties for use in display technologies and optical devices.

The synthesis of 4'-Methyl-biphenyl-4-acetic Acid can be achieved through several routes, including Suzuki coupling reactions and Friedel-Crafts acylation. These methods offer high yields and good selectivity, making them suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic processes.

In conclusion, 4'-Methyl-biphenyl-4-acetic Acid (CAS No. 6908-52-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structural features and versatile reactivity make it an important intermediate in various synthetic pathways. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the scientific community.